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Compound of Interest

Compound Name: OXACILLIN SODIUM

CAS No.: 1773-88-2

Cat. No.: B593284

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of

oxacillin sodium stock solutions for laboratory use. Adherence to these guidelines is crucial

for ensuring the stability, and efficacy of the antibiotic in experimental settings.

Quantitative Data Summary
The following tables summarize the key quantitative data for the preparation of oxacillin
sodium solutions.

Table 1: Solubility of Oxacillin Sodium
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Solvent Solubility Source

Water 50-52 mg/mL

Water (PBS, pH 7.2) ~10 mg/mL [1]

DMSO 16 mg/mL, 85 mg/mL [1][2]

Ethanol ~2 mg/mL, 8 mg/mL [1][2]

Dimethyl formamide ~20 mg/mL [1]

Table 2: Stability of Reconstituted Oxacillin Sodium Solutions
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Concentration
Solvent/Vehicl
e

Storage
Temperature

Stability
Duration

Source

250 mg/1.5 mL
Sterile Water for

Injection

70°F (Room

Temperature)
3 days [3][4]

250 mg/1.5 mL
Sterile Water for

Injection

40°F

(Refrigerated)
1 week [3][4]

0.5 mg/mL and 2

mg/mL

5% Dextrose in

Normal Saline

70°F (Room

Temperature)

6 hours (<10%

loss)
[3][4]

1-50 mg/mL

Dextrose or

Sodium Chloride

Injection

23°C 24 hours [5]

100 mg/mL

Sterile Water or

Sodium Chloride

Injection

Room

Temperature
4 days [4]

100 mg/mL

Sterile Water or

Sodium Chloride

Injection

Refrigerated 7 days [4]

Not Specified
Aqueous

Solution
Not Specified

Not

recommended

for more than

one day

[1]

Stock Solution Not Specified -20°C 1 month [6][7]

Stock Solution Not Specified -80°C 6 months [6][7]

Experimental Protocols
2.1. Protocol for Preparing Aqueous Stock Solution (e.g., 10 mg/mL)

This protocol is suitable for experiments requiring an aqueous solution of oxacillin sodium.

Materials:
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Oxacillin sodium salt powder

Sterile, deionized, or distilled water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer

Sterile syringe filters (0.22 µm)

Sterile microcentrifuge tubes for aliquots

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or using aseptic techniques to

maintain sterility.

Weighing: Accurately weigh the desired amount of oxacillin sodium powder. For example,

to prepare 10 mL of a 10 mg/mL solution, weigh 100 mg of the powder.

Dissolution: Transfer the weighed powder into a sterile conical tube. Add the desired volume

of sterile water (e.g., 10 mL).

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved,

resulting in a clear solution.

Sterile Filtration: To ensure the sterility of the stock solution, filter it through a 0.22 µm sterile

syringe filter into a new sterile conical tube.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-

thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months)[6][7]. Aqueous solutions are not recommended to be

stored for more than one day[1].
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2.2. Protocol for Preparing a High-Concentration DMSO Stock Solution (e.g., 50 mg/mL)

This protocol is useful when a high concentration of oxacillin sodium is needed and the final

experimental concentration of DMSO is tolerable.

Materials:

Oxacillin sodium salt powder

Anhydrous, sterile-filtered DMSO

Sterile conical tubes

Sterile serological pipettes

Vortex mixer

Sterile microcentrifuge tubes for aliquots

Procedure:

Aseptic Technique: Work in a sterile environment.

Weighing: Weigh the required amount of oxacillin sodium powder. For a 50 mg/mL stock,

you would weigh 500 mg for a final volume of 10 mL.

Dissolution: Add the weighed powder to a sterile conical tube. Add the appropriate volume of

anhydrous, sterile-filtered DMSO.

Mixing: Securely cap the tube and vortex until the powder is fully dissolved. Gentle warming

or sonication may be used to aid dissolution if precipitation occurs[6][7].

Aliquoting: Aliquot the stock solution into sterile, single-use tubes.

Storage: Store the DMSO stock solution aliquots at -20°C for up to one month or at -80°C for

up to six months[6][7].

Diagrams
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Workflow for Preparing Oxacillin Sodium Stock Solution
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Caption: Workflow for preparing and storing oxacillin sodium stock solutions.
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Decision Tree for Solvent Selection

Start: Need Oxacillin
Sodium Solution

Aqueous System Required?

Use Sterile Water or PBS

Yes

DMSO Tolerable in Assay?

No

Check Required Concentration
vs. Solubility Limit

Solubility Sufficient

Yes

Solubility Insufficient

No

Use DMSO

Yes

Consider Other Solvents
(e.g., Ethanol, DMF)

No

Click to download full resolution via product page

Caption: Decision tree for selecting an appropriate solvent for oxacillin sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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